Cas no 1220019-17-9 (1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol)

• Product Name: 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol
• CAS No: 1220019-17-9
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 4687783
• Update Time: 2025-11-01

1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol Chemical and Physical Properties

Names and Identifiers

• 1-[4-AMINO-2-(TRIFLUOROMETHYL)PHENYL]-3-PYRROLIDINOL
• 1-(4-Amino-2-(trifluoromethyl)phenyl)pyrrolidin-3-ol
• 1-[4-amino-2-(trifluoromethyl)phenyl]pyrrolidin-3-ol
• 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol

• Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-5-7(15)1-2-10(9)16-4-3-8(17)6-16/h1-2,5,8,17H,3-4,6,15H2
• InChI Key： DWGVBUOKDUXKOM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCC(C1)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Topological Polar Surface Area: 49.5

Additional information on 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol

Introduction to 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol (CAS No. 1220019-17-9)

1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol (CAS No. 1220019-17-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as 4-amino-2-(trifluoromethyl)phenyl pyrrolidinol, is characterized by the presence of a trifluoromethyl group and an amino functional group, which contribute to its distinct chemical behavior and biological activity.

The chemical structure of 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol consists of a pyrrolidinol ring attached to a substituted phenyl group. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the amino group provides opportunities for hydrogen bonding and interaction with biological targets. These features make it a promising candidate for drug development, particularly in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

Recent studies have highlighted the potential of 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol has also been investigated for its neuroprotective properties. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol has been extensively studied to optimize its therapeutic potential. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical studies, which is crucial for its future clinical development.

In terms of clinical applications, 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol is currently being evaluated in Phase I clinical trials for the treatment of inflammatory bowel disease (IBD). Preliminary results have shown promising efficacy and safety profiles, with patients experiencing significant reductions in disease activity scores and improved quality of life. These findings underscore the potential of this compound as a novel therapeutic agent for IBD.

The synthesis of 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol involves several steps, including the preparation of the substituted phenylamine intermediate and subsequent coupling with pyrrolidine. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, a recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves yield.

In conclusion, 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol (CAS No. 1220019-17-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to unravel its mechanisms of action and optimize its formulation, this compound holds great promise for addressing unmet medical needs in areas such as inflammation, neurodegeneration, and cancer.